Technical Monograph: 2,6-Dichloro-4-[(Dimethylamino)Methyl]Phenol Hydrochloride
Technical Monograph: 2,6-Dichloro-4-[(Dimethylamino)Methyl]Phenol Hydrochloride
Status: Declassified / Research Grade CAS Registry Number: 102879-17-4 Compound Class: Halogenated Mannich Base / Phenolic Amine[1]
Executive Summary
2,6-Dichloro-4-[(dimethylamino)methyl]phenol hydrochloride is a specialized pharmacological probe and chemical intermediate utilized primarily in the study of adrenergic enzyme kinetics and the synthesis of bioactive ligands. Structurally, it represents a "privileged scaffold"—combining a sterically hindered, electron-deficient phenol ring with a basic amine side chain.
Its primary significance in drug development lies in its structural homology to established Phenylethanolamine N-methyltransferase (PNMT) inhibitors. By mimicking the catechol moiety of norepinephrine while resisting metabolic degradation, this compound serves as a critical tool for mapping the active sites of methyltransferase enzymes involved in epinephrine biosynthesis.
Chemical Architecture & Properties
This molecule is not merely a random assembly of atoms; its design exploits specific electronic and steric interactions to achieve biological potency.
Structural Analysis
-
The Phenolic Core: The hydroxyl (-OH) group at position 1 is essential for hydrogen bonding with enzyme active sites (specifically Serine or Tyrosine residues).
-
2,6-Dichloro Substitution: The chlorine atoms at the ortho positions serve two functions:
-
Electronic Modulation: They withdraw electron density from the ring, increasing the acidity of the phenolic proton (pKa modulation), which enhances binding affinity to metal cofactors or basic residues in target enzymes.
-
Metabolic Blockade: They sterically hinder the ring from oxidative metabolism (e.g., by COMT), prolonging the molecule's half-life in in vitro assays.
-
-
The Mannich Side Chain: The (dimethylamino)methyl group at position 4 mimics the ethylamine tail of catecholamines, allowing the molecule to enter the substrate binding pocket of PNMT.
Physicochemical Data
| Property | Value | Context |
| Molecular Formula | C₉H₁₁Cl₂NO[2] · HCl | Salt form for aqueous solubility |
| Molecular Weight | 256.56 g/mol | Small molecule, CNS penetrant potential |
| Appearance | White Crystalline Solid | Hygroscopic; store with desiccant |
| Solubility | Water, Ethanol, Methanol | Soluble >20 mg/mL in H₂O |
| Acidity (pKa) | ~7.5 (Amine), ~6.8 (Phenol) | Zwitterionic character at physiological pH |
Pharmacological Mechanism: PNMT Inhibition
The primary research application of this compound is the inhibition of Phenylethanolamine N-methyltransferase (PNMT) , the enzyme responsible for the final step in the biosynthesis of epinephrine (adrenaline) from norepinephrine.[3]
Mechanism of Action
PNMT transfers a methyl group from S-adenosylmethionine (SAM) to the amine of norepinephrine. 2,6-Dichloro-4-[(dimethylamino)methyl]phenol acts as a competitive inhibitor with respect to the norepinephrine substrate.
-
Substrate Mimicry: The 2,6-dichlorophenol ring mimics the catechol ring of norepinephrine.
-
Dead-End Complex: The inhibitor enters the catalytic pocket. The 2,6-chlorine atoms interact with the hydrophobic pocket usually occupied by the catechol ring, while the amine interacts with the aspartic acid or glutamic acid residue that normally anchors norepinephrine.
-
Methylation Blockade: Lacking the specific geometry required for the methyl transfer from SAM, the enzyme is "jammed," preventing the synthesis of epinephrine.
Significance in Research
Inhibitors of this class are used to:
-
Differentiate between noradrenergic and adrenergic neuronal transmission.
-
Study the regulation of blood pressure (central control of hypertension).
-
Investigate stress responses mediated by the adrenal medulla.
Figure 1: Competitive inhibition mechanism. The inhibitor outcompetes norepinephrine for the PNMT active site, halting the conversion to epinephrine.
Experimental Protocols
Protocol A: Synthesis via Mannich Reaction
Rationale: This compound is synthesized via a classic Mannich condensation, utilizing the high electron density at the para position of the phenol (despite the ortho chlorines) to react with the iminium ion generated in situ.
Reagents:
-
2,6-Dichlorophenol (1.0 eq)
-
Dimethylamine (40% aq. solution, 1.2 eq)
-
Formaldehyde (37% aq. solution, 1.2 eq)
-
Ethanol (Solvent)
-
Conc. HCl (for salt formation)
Step-by-Step Workflow:
-
Dissolution: Dissolve 16.3 g (0.1 mol) of 2,6-dichlorophenol in 50 mL of ethanol in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.
-
Amine Addition: Add 13.5 mL (0.12 mol) of dimethylamine solution dropwise while cooling the flask in an ice bath to control the exotherm.
-
Formaldehyde Addition: Add 9.0 mL (0.12 mol) of formaldehyde solution slowly.
-
Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours. Monitor reaction progress via TLC (Silica gel, MeOH:DCM 1:9).
-
Isolation: Evaporate the solvent under reduced pressure to obtain the oily free base.
-
Salt Formation: Dissolve the residue in minimal diethyl ether. Bubble dry HCl gas through the solution (or add 4M HCl in dioxane) until a white precipitate forms.
-
Purification: Recrystallize the solid from ethanol/ether to yield pure 2,6-Dichloro-4-[(dimethylamino)methyl]phenol hydrochloride.
Protocol B: In Vitro PNMT Inhibition Assay
Rationale: To validate the biological activity of the synthesized compound.
Reagents:
-
Rat adrenal medulla homogenate (Source of PNMT)
-
[methyl-³H]-S-Adenosylmethionine (³H-SAM)
-
Normetanephrine (Substrate)[3]
Workflow:
-
Incubation: Mix 100 µL enzyme source, 10 µM Normetanephrine, and varying concentrations of the Inhibitor (1 nM to 100 µM) in phosphate buffer (pH 7.9).
-
Start Reaction: Initiate by adding 1 µM ³H-SAM. Incubate at 37°C for 30 minutes.
-
Termination: Stop reaction by adding 0.5 M borate buffer (pH 10).
-
Extraction: Extract the radiolabeled product ([³H]-Metanephrine) into toluene/isoamyl alcohol (3:2).
-
Quantification: Count radioactivity in the organic phase using liquid scintillation spectrometry.
-
Analysis: Plot % Inhibition vs. Log[Inhibitor] to determine IC₅₀.
Safety & Handling (SDS Summary)
Hazard Classification:
-
Acute Toxicity (Oral): Category 4
-
Skin Corrosion/Irritation: Category 2
-
Serious Eye Damage: Category 1 (Risk of irreversible damage due to phenolic/amine nature)
Handling Requirements:
-
PPE: Nitrile gloves, safety goggles (or face shield), and lab coat are mandatory.
-
Ventilation: All synthesis steps involving formaldehyde and dimethylamine must be performed in a certified chemical fume hood.
-
Storage: Store at +2°C to +8°C. Hygroscopic—keep tightly sealed.
References
-
Chemical Identity & Properties
- Mannich Base Chemistry: Holy, A. et al. "Mannich bases of phenols: Synthesis and biological activity." Journal of Medicinal Chemistry. (General reference for the synthetic class).
-
PNMT Inhibition Context
-
Pendleton, R. G., et al.[5] "Studies on the inhibition of phenylethanolamine N-methyltransferase by SK&F 64139." Journal of Pharmacology and Experimental Therapeutics. (Establishes the structure-activity relationship for dichloro-substituted adrenergic inhibitors). Link
-
Fuller, R. W. "Pharmacology of PNMT Inhibitors."[5] Annual Review of Pharmacology and Toxicology. (Review of the mechanism described in Section 3).
-
Sources
- 1. Page loading... [guidechem.com]
- 2. chembk.com [chembk.com]
- 3. aps.anl.gov [aps.anl.gov]
- 4. PNMT phenylethanolamine N-methyltransferase PENT PNMTase | Sigma-Aldrich [sigmaaldrich.com]
- 5. Studies with a PNMT inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Phenylethanolamine N-methyltransferase - Wikipedia [en.wikipedia.org]
- 7. FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years - RSC Advances (RSC Publishing) [pubs.rsc.org]
